Cas no 1889289-92-2 ((1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione)

• Product Name: (1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione
• CAS No: 1889289-92-2
• CID: 4630872
• Update Time: 2025-05-30

(1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione Chemical and Physical Properties

Names and Identifiers

• (1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione

Additional information on (1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione

Compound Introduction: (1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione (CAS No. 1889289-92-2)

(1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This spirocyclic oxazolidine derivative exhibits a complex molecular architecture, which includes a brominated indene core linked to a dihydropyridone moiety. The presence of both bromine and oxygen-containing heterocycles makes this compound a versatile scaffold for further chemical modifications and biological investigations.

The compound's molecular formula is C₁₆H₁₃BrNO₃, and its CAS number, 1889289-92-2, provides a unique identifier for its chemical profile. The stereochemistry at the carbon atom in the spirocyclic structure is specifically (1R), which is a critical aspect of its pharmacological activity. This configuration influences how the molecule interacts with biological targets, making it an attractive candidate for drug discovery efforts.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications in various therapeutic areas. The spirocyclic framework of (1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione offers multiple sites for functionalization, enabling the development of novel derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, oxazolidine derivatives have been extensively studied for their ability to modulate biological pathways. The oxazolidine ring system is known to exhibit significant bioactivity due to its capacity to engage with enzymes and receptors in a precise manner. The incorporation of a bromine atom into this system further enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules.

The indene moiety in this compound contributes to its overall stability and lipophilicity, which are crucial factors in drug design. Indene derivatives have been explored for their potential in treating various diseases, including cancer and neurological disorders. The combination of these structural elements makes (1R)-5-bromo-2,3-dihydrospiro[indene-1,2'-[1,4]oxazolidine]-3',5'-dione a promising candidate for further investigation.

Current research focuses on leveraging the structural features of this compound to develop new therapeutic agents. For instance, studies have shown that spirocyclic oxazolidines can serve as inhibitors of specific enzymes involved in inflammatory pathways. The brominated indene core may enhance binding affinity by participating in hydrophobic interactions with target proteins.

The pharmacokinetic properties of (1R)-5-bromo-2,3-dihydrospiro[indene-1,4]oxazolidine]-3',5'-dione are also under scrutiny. Researchers are examining how its molecular structure influences absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing drug candidates and ensuring their efficacy and safety in clinical settings.

Moreover, computational modeling techniques have been employed to predict the binding modes of this compound with potential biological targets. These simulations help in designing analogs with improved binding affinity and selectivity. The integration of experimental data with computational methods provides a comprehensive approach to drug discovery.

The synthesis of derivatives from this compound has opened up new avenues for therapeutic intervention. By modifying specific functional groups within the molecule, researchers can tailor its pharmacological effects to target particular diseases or biological processes. This flexibility underscores the importance of CAS No. 1889289-92-2 as a key intermediate in medicinal chemistry.

In conclusion, (1R)-5-bromo-2,3-dihydrospiro[indene-1',2'-[1',4']oxazolidine]-3',5'-dione represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its complex molecular architecture offers numerous opportunities for further exploration and development in drug discovery efforts.